Cas no 1248305-11-4 (3-Bromo-2-(piperidin-4-ylmethoxy)pyridine)

• Product Name: 3-Bromo-2-(piperidin-4-ylmethoxy)pyridine
• CAS No: 1248305-11-4
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• CID: 5056618
• Update Time: 2025-05-25

3-Bromo-2-(piperidin-4-ylmethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(piperidin-4-ylmethoxy)pyridine
• 3-Bromo-2-(piperidin-4-ylmethoxy)pyridine

• Inchi： 1S/C11H15BrN2O/c12-10-2-1-5-14-11(10)15-8-9-3-6-13-7-4-9/h1-2,5,9,13H,3-4,6-8H2
• InChI Key： WBLZMWAWPVZOKF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OCC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.2
• Topological Polar Surface Area: 34.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Bromo-2-(piperidin-4-ylmethoxy)pyridine

3-Bromo-2-(piperidin-4-ylmethoxy)pyridine: A Comprehensive Overview

3-Bromo-2-(piperidin-4-ylmethoxy)pyridine, also known by its CAS number 1248305-11-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound, which belongs to the class of pyridine derivatives, has garnered attention due to its unique structural features and potential for use in drug discovery, material science, and catalysis. The molecule consists of a pyridine ring substituted with a bromine atom at position 3 and a piperidin-4-ylmethoxy group at position 2, making it a valuable substrate for further functionalization and exploration.

The synthesis of 3-Bromo-2-(piperidin-4-ylmethoxy)pyridine involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling techniques. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such heterocyclic compounds. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and shorter reaction times. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like CAS 1248305-11-4.

In terms of chemical properties, 3-Bromo-2-(piperidin-4-ylmethoxy)pyridine exhibits interesting electronic characteristics due to the electron-withdrawing bromine atom and the electron-donating piperidinyl group. These properties make it a promising candidate for applications in optoelectronic materials. Recent studies have demonstrated its potential as a building block for constructing advanced materials with tailored electronic properties, such as organic semiconductors and light-emitting diodes (OLEDs). The ability to fine-tune the electronic structure through substituent effects opens new avenues for material design.

The biological activity of 3-Bromo-2-(piperidin-4-ylmethoxy)pyridine has also been a subject of interest in medicinal chemistry. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential lead molecule for drug development. Researchers have employed computational methods, such as molecular docking and quantum mechanics simulations, to investigate its interactions with target proteins. These studies highlight the importance of understanding the molecular basis of bioactivity to guide further optimization efforts.

In addition to its chemical and biological applications, CAS 1248305-11-4 has found utility in catalytic processes. Its ability to act as a ligand in transition-metal-catalyzed reactions has been explored in recent research. For instance, it has been used as a chiral ligand in asymmetric hydrogenation reactions, demonstrating high enantioselectivity. Such applications underscore the versatility of this compound in enabling more sustainable and efficient chemical transformations.

The growing interest in green chemistry has also influenced the study of 3-Bromo-2-(piperidin-4-ylmethoxy)pyridine. Researchers are increasingly focusing on developing environmentally friendly synthesis routes and exploring its potential as a biodegradable material. This shift aligns with global efforts to promote sustainable practices in the chemical industry.

In conclusion, 3-Bromo-2-(piperidin-4-yImethoxy)pyridine, or CAS 1248305–11–4, represents a multifaceted compound with diverse applications across various disciplines. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a valuable tool for future research and development. As scientific understanding continues to evolve, this compound is likely to play an even more significant role in addressing challenges in medicine, materials science, and catalysis.